Cas no 2138016-27-8 (5-(1,3-Dioxaindan-5-yl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 5-(1,3-Dioxaindan-5-yl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 2138016-27-8
• MF: C₁₉H₁₉NO₇
• MW: 373.356665849686
• CID: 6343955
• PubChem ID: 165477454
• Update Time: 2025-10-19

5-(1,3-Dioxaindan-5-yl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138016-27-8
• EN300-1165661
• 5-(1,3-dioxaindan-5-yl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 5-(1,3-Dioxaindan-5-yl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C19H19NO7/c1-19(2,3)27-16(21)9-20-8-12(6-13(17(20)22)18(23)24)11-4-5-14-15(7-11)26-10-25-14/h4-8H,9-10H2,1-3H3,(H,23,24)
• InChI Key： USEHRYBEWUWZGA-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C(C(=O)O)=CC(=C1)C1=CC=C2C(=C1)OCO2)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 373.11615195g/mol
• Monoisotopic Mass: 373.11615195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Additional information on 5-(1,3-Dioxaindan-5-yl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid

5-(1,3-Dioxaindan-5-yl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2138016-27-8): A Comprehensive Overview

5-(1,3-Dioxaindan-5-yl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2138016-27-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine carboxylic acids and is characterized by its complex molecular architecture, which includes a dioxaindan ring and a tert-butoxy group. These structural elements contribute to its stability and reactivity, making it a promising candidate for various biological studies.

The dioxaindan ring is a six-membered cyclic structure containing two oxygen atoms, which imparts unique chemical properties to the molecule. The presence of this ring system enhances the compound's solubility and bioavailability, crucial factors for its potential use in drug development. Additionally, the tert-butoxy group attached to the ethyl moiety provides steric protection and increases the overall stability of the molecule, making it more resistant to degradation in biological environments.

Recent research has focused on the pharmacological properties of 5-(1,3-Dioxaindan-5-yl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities. In vitro experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. Furthermore, its antioxidant properties have been attributed to its ability to scavenge free radicals and reduce oxidative stress, making it a potential therapeutic agent for conditions characterized by chronic inflammation and oxidative damage.

In addition to its anti-inflammatory and antioxidant activities, 5-(1,3-Dioxaindan-5-yl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid has shown promise in neuroprotective studies. Research conducted on animal models has indicated that this compound can protect neurons from ischemic injury by reducing neuronal apoptosis and improving mitochondrial function. These findings suggest that it may have therapeutic potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The structural complexity of 5-(1,3-Dioxaindan-5-yl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid also makes it an interesting subject for synthetic chemistry. Chemists have developed various synthetic routes to produce this compound efficiently and in high yield. One notable approach involves a multi-step synthesis starting from readily available starting materials such as 5-hydroxymethylfurfural and tert-butanol. This synthetic strategy not only ensures the purity and quality of the final product but also allows for easy modification of the molecule to explore its structure–activity relationships (SAR).

From a clinical perspective, 5-(1,3-Dioxaindan-5-yl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid is currently undergoing preclinical evaluation for its safety and efficacy. Preliminary results from these studies have been promising, with no significant adverse effects observed at therapeutic doses. However, further research is needed to fully understand its pharmacokinetics and pharmacodynamics in humans.

In conclusion, 5-(1,3-Dioxaindan-5-yl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2138016-27-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further investigation in both basic research and drug development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.